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These application notes provide a comprehensive overview and detailed protocols for
enhancing the stability of perovskite materials through doping with manganese iodide. The
inclusion of manganese ions into the perovskite lattice has been demonstrated to significantly
improve material robustness against environmental stressors such as humidity, light, and heat,
paving the way for more durable and commercially viable perovskite-based optoelectronic
devices.

Introduction to Manganese Doping in Perovskites

Lead-halide perovskites are a class of materials with exceptional optoelectronic properties,
making them highly promising for applications in solar cells, light-emitting diodes (LEDs), and
photodetectors. However, their long-term stability remains a critical challenge, hindering
widespread commercialization. A key degradation pathway is ion migration within the
perovskite crystal lattice, which can be exacerbated by environmental factors.

Doping the perovskite structure with manganese(ll) ions (Mn2*), often introduced in the form of
manganese iodide (Mnl2), has emerged as an effective strategy to mitigate these stability
issues. The incorporation of Mn2* at the lead (Pb2*) site in the perovskite lattice leads to
several beneficial effects, including the suppression of ion migration, improved thermal stability,
and enhanced photoluminescence quantum yield (PLQY).[1][2][3]
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Mechanism of Enhanced Stability

The primary mechanism by which manganese doping enhances perovskite stability is the
reduction of ion migration.[1] This is attributed to the stronger chemical bond between
manganese and the halide ions (e.g., iodide) compared to the Pb-halide bond.[1] This stronger
interaction increases the activation energy required for ion movement within the crystal lattice,
effectively "locking" the ions in place and preventing their migration.[1]

First-principle calculations have shown that Mn2* doping increases the formation energy of the
perovskite nanocrystals, leading to significantly improved thermal stability.[4] By replacing Pb2+,
the smaller Mn2* ions can also induce lattice contraction, which further contributes to a more
robust and stable crystal structure.[4]
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Mechanism of manganese-induced perovskite stabilization.

Quantitative Data on Performance and Stability

The following tables summarize the quantitative improvements observed in manganese-doped
perovskite materials and devices as reported in the literature.

Table 1: Enhancement of Photoluminescence Quantum Yield (PLQY)
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Perovskite Mn?+ Doping Undoped Doped PLQY
. ) Reference
Composition Concentration PLQY (%) (%)
MAPbBr3 17% 38 72 [3]
CsPb(CI/Br)s3 Not specified <5 29 [5]
CH3NHszPbi-xMn
| up to 15% 98 >50 [6]
x13
Table 2: Improvement in Perovskite LED Performance and Stability
Perovskite Undoped Mn?* Doped
o Parameter Reference
Composition Value Value
Activation
PEABY0.2Cs0.4M
Energy for lon 0.21 +0.03 eV 0.40 + 0.08 eV [1][7]
Ao.sPbBrs o
Migration
Quasi-bulk Operational
2D/3D Stability (Red Not specified > 5 hours [2]
Perovskites LEDs)
Quasi-bulk Maximum
2D/3D Brightness Not specified 97,000 cd/m? [2]
Perovskites (Green LEDs)
Table 3: Enhanced Stability of Perovskite Solar Cells
) o Undoped Mn-doped HTL
Device Stability Test
. o Performance Performance Reference
Architecture Condition . .
Retention Retention
35 days under o o
Inverted PSC 55% of initial 70% of initial
o 1000 W/m? 8]
with NiOx HTL PCE PCE

illumination

Experimental Protocols
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Protocol for Synthesis of Manganese-Doped
Methylammonium Lead lodide (MAPbI3) Perovskite
Quantum Dots

This protocol is adapted from a facile room-temperature synthesis method.[6]

Materials:

Methylammonium iodide (MAI)

o Lead(ll) iodide (Pblz)

o Manganese(ll) iodide (Mnl2)

e N,N-Dimethylformamide (DMF)

e Toluene

e Oleic acid (OA)

e Oleylamine (OAmM)

Procedure:

¢ Precursor Solution Preparation:

o Prepare a stock solution of the desired total metal concentration (Pb2* + Mn2*) in DMF.
o For undoped MAPDIs, dissolve stoichiometric amounts of MAI and Pblz in DMF.

o For manganese-doped samples, substitute a desired molar percentage of Pblz with Mnl-.
For example, for a 10% Mn-doped sample, use a 0.9:0.1 molar ratio of Pblz to Mnl.

e Ligand Solution Preparation:
o In a separate vial, prepare a solution of oleic acid and oleylamine in toluene.

e Synthesis:
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o Under vigorous stirring, rapidly inject a specific volume of the precursor solution into the
ligand solution at room temperature.

o The solution should immediately show a color change, indicating the formation of
perovskite quantum dots.

o Continue stirring for a few minutes to ensure a complete reaction.

 Purification:
o Centrifuge the resulting solution to precipitate the quantum dots.
o Discard the supernatant and re-disperse the quantum dots in fresh toluene.

o Repeat the centrifugation and re-dispersion steps two more times to remove unreacted
precursors and excess ligands.

e Storage:

o Store the purified quantum dots dispersed in toluene in a dark, inert atmosphere (e.g., in a
glovebox).
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Synthesis Workflow
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Workflow for Mn-doped perovskite quantum dot synthesis.
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Protocol for Stability Testing of Perovskite
Films/Devices

This protocol is based on the International Summit on Organic Photovoltaic Stability (ISOS)
guidelines and common practices for perovskite stability evaluation.[1][2][9]

Equipment:

Solar simulator with a light source equivalent to AM 1.5G (1000 W/mg?)

Environmental chamber with controlled humidity and temperature

Source measure unit (SMU) for current-voltage (I-V) characterization

Spectrometer for photoluminescence measurements
Procedure:
« Initial Characterization (T=0):

o Measure the initial power conversion efficiency (PCE) of the solar cell or the initial
photoluminescence intensity of the perovskite film.

o Record the initial I-V curve and PL spectrum as a baseline.
e Stress Conditions:

o Humidity Stress: Place the unencapsulated or encapsulated devices/films in an
environmental chamber with a controlled relative humidity (e.g., 50-85% RH) at a constant
temperature (e.g., 25°C or 60°C) in the dark.

o Thermal Stress: Place the devices/films in an oven or environmental chamber at an
elevated temperature (e.g., 85°C) in an inert atmosphere (e.g., nitrogen).

o Light Soaking Stress: Continuously illuminate the devices/films under a solar simulator at
1-sun intensity (1000 W/m?) at a controlled temperature (e.g., 25°C or 60°C).

e Periodic Characterization:
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o At regular time intervals (e.g., every 1, 10, 50, 100 hours), remove the samples from the
stress conditions and re-characterize their performance (PCE or PL intensity).

o Allow the samples to equilibrate to ambient conditions before measurement to ensure
consistency.

o Data Analysis:

o Plot the normalized PCE or PL intensity as a function of time for both the undoped and
Mn-doped samples.

o Determine the Tso lifetime, which is the time it takes for the performance to degrade to
80% of its initial value.
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Stability Testing Workflow
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Workflow for perovskite stability testing.
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Conclusion

Doping perovskites with manganese iodide is a highly effective strategy for enhancing their
stability, a critical step towards the commercialization of perovskite-based technologies. The
protocols and data presented in these application notes provide a foundation for researchers to
implement this technique and to systematically evaluate the stability of their materials and
devices. The suppression of ion migration through manganese doping offers a clear pathway to
more robust and durable perovskite optoelectronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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